molecular formula C16H17N5O B7634064 2-[[Methyl-[6-(2-methylimidazol-1-yl)pyrazin-2-yl]amino]methyl]phenol

2-[[Methyl-[6-(2-methylimidazol-1-yl)pyrazin-2-yl]amino]methyl]phenol

Cat. No. B7634064
M. Wt: 295.34 g/mol
InChI Key: URLVCZGHDFDLQS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[[Methyl-[6-(2-methylimidazol-1-yl)pyrazin-2-yl]amino]methyl]phenol, also known as MPA, is a chemical compound that has been extensively studied for its potential use in scientific research. MPA belongs to the class of phenol derivatives and has been shown to have a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-[[Methyl-[6-(2-methylimidazol-1-yl)pyrazin-2-yl]amino]methyl]phenol is not fully understood, but it is thought to work by inhibiting the activity of various enzymes and receptors in biological systems. 2-[[Methyl-[6-(2-methylimidazol-1-yl)pyrazin-2-yl]amino]methyl]phenol has been shown to inhibit the activity of phosphodiesterase (PDE) enzymes, which play a role in regulating cell signaling pathways. It has also been shown to inhibit the activity of adenosine receptors, which play a role in regulating the release of neurotransmitters in the brain.
Biochemical and Physiological Effects:
2-[[Methyl-[6-(2-methylimidazol-1-yl)pyrazin-2-yl]amino]methyl]phenol has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase the levels of cyclic adenosine monophosphate (cAMP) in cells, which can lead to increased cellular signaling and gene expression. 2-[[Methyl-[6-(2-methylimidazol-1-yl)pyrazin-2-yl]amino]methyl]phenol has also been shown to inhibit the activity of PDE enzymes, which can lead to increased levels of cAMP and other signaling molecules in cells. In addition, 2-[[Methyl-[6-(2-methylimidazol-1-yl)pyrazin-2-yl]amino]methyl]phenol has been shown to inhibit the activity of adenosine receptors, which can lead to changes in neurotransmitter release in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[[Methyl-[6-(2-methylimidazol-1-yl)pyrazin-2-yl]amino]methyl]phenol in lab experiments is its versatility. 2-[[Methyl-[6-(2-methylimidazol-1-yl)pyrazin-2-yl]amino]methyl]phenol can be used to study the role of various enzymes and receptors in biological systems. It can also be used to study the effects of different drugs and chemicals on biological systems. However, one of the limitations of using 2-[[Methyl-[6-(2-methylimidazol-1-yl)pyrazin-2-yl]amino]methyl]phenol in lab experiments is its potential toxicity. 2-[[Methyl-[6-(2-methylimidazol-1-yl)pyrazin-2-yl]amino]methyl]phenol has been shown to have toxic effects on some cell lines, and caution should be taken when using it in experiments.

Future Directions

There are several future directions for research on 2-[[Methyl-[6-(2-methylimidazol-1-yl)pyrazin-2-yl]amino]methyl]phenol. One area of research could be to further elucidate the mechanism of action of 2-[[Methyl-[6-(2-methylimidazol-1-yl)pyrazin-2-yl]amino]methyl]phenol. Another area of research could be to study the effects of 2-[[Methyl-[6-(2-methylimidazol-1-yl)pyrazin-2-yl]amino]methyl]phenol on different cell types and biological systems. Additionally, 2-[[Methyl-[6-(2-methylimidazol-1-yl)pyrazin-2-yl]amino]methyl]phenol could be used in drug discovery and development, as it has been shown to have potential therapeutic effects in some studies. Overall, 2-[[Methyl-[6-(2-methylimidazol-1-yl)pyrazin-2-yl]amino]methyl]phenol is a promising chemical compound that has the potential to be a valuable tool for scientific research.

Synthesis Methods

The synthesis of 2-[[Methyl-[6-(2-methylimidazol-1-yl)pyrazin-2-yl]amino]methyl]phenol involves a series of chemical reactions that start with the reaction of 2-methyl-6-nitrophenol with 2-methylimidazole to form a nitro intermediate. The nitro intermediate is then reduced to an amino intermediate using a reducing agent such as sodium dithionite. The amino intermediate is then reacted with 6-bromo-2-(methylamino)pyrazine to form the final product, 2-[[Methyl-[6-(2-methylimidazol-1-yl)pyrazin-2-yl]amino]methyl]phenol.

Scientific Research Applications

2-[[Methyl-[6-(2-methylimidazol-1-yl)pyrazin-2-yl]amino]methyl]phenol has been extensively studied for its potential use in scientific research. It has been shown to have a wide range of biochemical and physiological effects, making it a versatile tool for researchers. 2-[[Methyl-[6-(2-methylimidazol-1-yl)pyrazin-2-yl]amino]methyl]phenol has been used to study the role of various enzymes and receptors in biological systems. It has also been used to study the effects of different drugs and chemicals on biological systems.

properties

IUPAC Name

2-[[methyl-[6-(2-methylimidazol-1-yl)pyrazin-2-yl]amino]methyl]phenol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H17N5O/c1-12-18-7-8-21(12)16-10-17-9-15(19-16)20(2)11-13-5-3-4-6-14(13)22/h3-10,22H,11H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

URLVCZGHDFDLQS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC=CN1C2=CN=CC(=N2)N(C)CC3=CC=CC=C3O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H17N5O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

295.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[[Methyl-[6-(2-methylimidazol-1-yl)pyrazin-2-yl]amino]methyl]phenol

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.